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Compound of Interest

Compound Name: Thiobis-tert-nonane

Cat. No.: B15176762

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the known and estimated
physical properties of Thiobis-tert-nonane. It is important to note that experimentally
determined data for this specific compound is limited. Therefore, some information presented
herein is based on computed data for structurally similar compounds and general principles of
physical chemistry.

Introduction

Thiobis-tert-nonane (CAS No. 94247-11-7) is an organic sulfur compound belonging to the
thioether family.[1][2] Thioethers are characterized by a sulfur atom connected to two alkyl or
aryl groups. The "thiobis" prefix indicates a sulfur atom bridging two identical groups, in this
case, "tert-nonane." The presence of bulky tertiary nonyl groups is expected to significantly
influence its physical and chemical characteristics, such as steric hindrance and solubility in
nonpolar solvents. Compounds of this nature are of interest in various fields, including
materials science and as intermediates in chemical synthesis.

Physicochemical Properties

Detailed experimental data on the physical properties of Thiobis-tert-nonane are not readily
available in the scientific literature. However, we can infer its likely characteristics based on its
chemical structure and by examining data for analogous compounds.
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2.1. Known and Calculated Properties of Thiobis-tert-nonane

The fundamental properties of Thiobis-tert-nonane are summarized in the table below. The

molecular weight is calculated from its molecular formula.

Property Value Source
CAS Number 94247-11-7 [11[2]
Molecular Formula C18H38S [1][2]
Molecular Weight 286.56 g/mol Calculated

2.2. Estimated Physical Properties based on Thiobis(tert-octane)

Due to the absence of experimental data for Thiobis-tert-nonane, the computed physical

properties of a closely related and structurally similar compound, Thiobis(tert-octane) (CAS No.

94247-13-9), are presented below as an estimation. Thiobis(tert-octane) has a slightly shorter
alkyl chain (C16H34S).[3] It is expected that Thiobis-tert-nonane would exhibit slightly higher
values for properties such as molecular weight, boiling point, and density due to increased van

der Waals forces.

Estimated Value (based on

Property L Source (Computed)
Thiobis(tert-octane))

Molecular Weight 258.5 g/mol [3]

XLogP3-AA (Lipophilicity) 6.8 [3]

Topological Polar Surface Area  25.3 A2 [3]

Hydrogen Bond Donor Count 0 [3]

Hydrogen Bond Acceptor

C);untg p ! 13

Rotatable Bond Count 10 [3]

Exact Mass

258.23812226 Da

[3]

Complexity

162

[3]
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Note: These are computationally derived properties for a similar, but not identical, compound
and should be used as estimations only.

Experimental Protocols for Physical Property
Determination

While specific experimental protocols for Thiobis-tert-nonane are not published, the following
are standard methodologies for determining the key physical properties of similar long-chain
thioethers.

3.1. Determination of Melting Point

The melting point of a solid compound is the temperature at which it changes state from solid
to liquid.

o Methodology: A small, powdered sample of the purified compound is packed into a capillary
tube and placed in a melting point apparatus. The apparatus is heated slowly, and the
temperature range over which the sample melts is observed and recorded. For a pure
crystalline solid, the melting range is typically narrow (0.5-2 °C).

3.2. Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

o Methodology: The boiling point can be determined by distillation. The compound is heated in
a distillation apparatus, and the temperature at which the liquid boils and its vapor
condenses is recorded. For high-boiling-point liquids, vacuum distillation is often employed to
prevent decomposition at elevated temperatures.

3.3. Determination of Density
Density is the mass of a substance per unit volume.

* Methodology: The density of a liquid can be determined using a pycnometer. The
pycnometer is first weighed empty, then filled with the sample liquid and weighed again. The
volume of the pycnometer is known, allowing for the calculation of the density
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(mass/volume). The temperature at which the measurement is made must be recorded as
density is temperature-dependent.

3.4. Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

o Methodology: A known amount of the compound is added to a known volume of a specific
solvent at a controlled temperature. The mixture is agitated until equilibrium is reached. The
concentration of the dissolved compound is then determined analytically, for example, by
spectroscopy or chromatography. This process is repeated with various polar and nonpolar
solvents to determine the solubility profile. Given its long alkyl chains, Thiobis-tert-nonane
is expected to be soluble in nonpolar organic solvents and insoluble in water.

Visualizations
4.1. Logical Structure of Thiobis-alkanes

The following diagram illustrates the general chemical structure of a Thiobis-alkane, the class
of compounds to which Thiobis-tert-nonane belongs.

Ay Alkyl Group 1
(e.g., tert-nonyl)

Sulfur (S)

Alkyl Group 2
(e.g., tert-nonyl)

Click to download full resolution via product page

Caption: General structure of a Thiobis-alkane compound.
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4.2. Experimental Workflow for Physical Property Characterization

This diagram outlines a typical experimental workflow for the characterization of the physical
properties of a novel or uncharacterized compound like Thiobis-tert-nonane.
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Caption: Experimental workflow for physical property analysis.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information regarding the biological activity or any
associated signaling pathways for Thiobis-tert-nonane. Research into the toxicological and
pharmacological properties of this compound would be necessary to ascertain its effects on
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biological systems. Given the structural similarity to some antioxidant compounds, this could be
an area for future investigation.

Conclusion

Thiobis-tert-nonane is a thioether with a well-defined chemical identity but limited
experimentally determined physical property data. This guide has provided a summary of its
known characteristics and reasonable estimations based on a closely related compound. The
outlined experimental protocols offer a roadmap for the future characterization of this and
similar molecules. Further research is required to elucidate its biological activity and potential
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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